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An In-depth Examination of a Branched-Chain Fatty Acid with Emerging Potential

Abstract

2-Butyloctanoic acid, a C12 branched-chain fatty acid (BCFA), is a synthetic compound with
established applications in the cosmetics and industrial sectors. While its primary use has been
as a surfactant, emulsifier, and cleansing agent, emerging research and the biological activities
of structurally related fatty acids suggest a potential for broader applications in pharmacology
and drug development. This technical guide provides a comprehensive overview of 2-
butyloctanoic acid, consolidating available data on its physicochemical properties, synthesis,
and known biological effects. It is intended to serve as a foundational resource for researchers,
scientists, and professionals in drug development who are interested in exploring the
therapeutic potential of this and other branched-chain fatty acids. This document summarizes
key quantitative data in structured tables, outlines potential experimental protocols based on
related research, and visualizes hypothetical signaling pathways and experimental workflows to
stimulate further investigation.

Introduction

Branched-chain fatty acids (BCFASs) are a class of lipids characterized by one or more alkyl
branches on the carbon chain.[1] While less common than their straight-chain counterparts,
BCFAs are integral components of biological systems and are found in various natural sources,
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including bacteria, dairy products, and the vernix caseosa of human infants.[1] BCFAs are
known to play roles in modulating cell membrane fluidity, and recent studies have highlighted
their potential bioactivity, including anti-inflammatory, anti-cancer, and metabolic regulatory
effects.

2-Butyloctanoic acid (CAS 27610-92-0), also known as a-butylcaprylic acid, is a synthetic
BCFA that has primarily been utilized for its surfactant and emulsifying properties in the
cosmetics industry.[2][3] However, its structural similarity to other biologically active fatty acids,
such as the short-chain fatty acid butyrate, warrants a closer examination of its potential
pharmacological effects. This guide aims to bridge the existing knowledge gap and provide a
detailed technical resource for the scientific community.

Physicochemical Properties

2-Butyloctanoic acid is a colorless, oily liquid at room temperature.[4][5] Its branched
structure imparts distinct physical properties compared to its linear isomer, lauric acid. A
summary of its key physicochemical properties is presented in Table 1.

Property Value Reference(s)
Molecular Formula C12H2402 [6]
Molecular Weight 200.32 g/mol [6]
CAS Number 27610-92-0 [7]
Appearance Colorless liquid [41[5]
Boiling Point 230 °C [8]
Density 0.887 g/mL at 25 °C [8]
Refractive Index n20/D 1.438 [8]
Water Solubility 2.2mg/L at 20 °C [4]
pKa ~4.82 (Predicted) [2]
LogP 4.3 (Predicted) [1]
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Synthesis and Manufacturing

2-Butyloctanoic acid is produced synthetically.[3] While specific proprietary manufacturing
processes may vary, a general synthetic route can be inferred from standard organic chemistry
principles. One potential laboratory-scale synthesis is outlined below.

General Synthesis Workflow

A plausible synthetic route for 2-butyloctanoic acid is the alkylation of a malonic ester
derivative followed by hydrolysis and decarboxylation.
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Hypothetical Anti-inflammatory Pathway

2-Butyloctanoic Acid

I
I
:Inhibits ?

IKK Complex

Phosphorylates

Releases

NF-kB
(p65/p50)

Translocates to

Activates

Pro-inflammatory
Gene Transcription
(e.g., TNF-q, IL-6)

Inflammation

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

In Vitro Cytotoxicity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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